Cas no 921101-72-6 ({2-(4-Methylphenyl)-1,3-thiazol-5-ylmethyl}amine dihydrochloride)

{2-(4-Methylphenyl)-1,3-thiazol-5-ylmethyl}amine dihydrochloride structure
921101-72-6 structure
Product Name:{2-(4-Methylphenyl)-1,3-thiazol-5-ylmethyl}amine dihydrochloride
CAS No:921101-72-6
MF:C11H12N2S
MW:204.291380882263
CID:3032049
Update Time:2023-11-22

{2-(4-Methylphenyl)-1,3-thiazol-5-ylmethyl}amine dihydrochloride Chemical and Physical Properties

Names and Identifiers

    • {[2-(4-甲基苯基)-1,3-噻唑-5-基]甲基}胺二盐酸盐
    • 5-Thiazolemethanamine, 2-(4-methylphenyl)-
    • C-(2-p-Tolyl-thiazol-5-yl)-methylamine
    • BB 0310127
    • 1-[2-(4-methylphenyl)-1,3-thiazol-5-yl]methanamine dihydrochloride
    • {2-(4-Methylphenyl)-1,3-thiazol-5-ylmethyl}amine dihydrochloride
    • Inchi: 1S/C11H12N2S/c1-8-2-4-9(5-3-8)11-13-7-10(6-12)14-11/h2-5,7H,6,12H2,1H3
    • InChI Key: AHDSBKGTVBGTGL-UHFFFAOYSA-N
    • SMILES: S1C(=CN=C1C1C=CC(C)=CC=1)CN

Computed Properties

  • Exact Mass: 276.025
  • Monoisotopic Mass: 276.025
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 178
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 67.2

{2-(4-Methylphenyl)-1,3-thiazol-5-ylmethyl}amine dihydrochloride Pricemore >>

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